Pentaerythritol Tetrahexanoate Pentaerythritol Tetrahexanoate
Brand Name: Vulcanchem
CAS No.: 7445-47-8
VCID: VC0013823
InChI: InChI=1S/C29H52O8/c1-5-9-13-17-25(30)34-21-29(22-35-26(31)18-14-10-6-2,23-36-27(32)19-15-11-7-3)24-37-28(33)20-16-12-8-4/h5-24H2,1-4H3
SMILES: CCCCCC(=O)OCC(COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC
Molecular Formula: C29H52O8
Molecular Weight: 528.7 g/mol

Pentaerythritol Tetrahexanoate

CAS No.: 7445-47-8

Reference Standards

VCID: VC0013823

Molecular Formula: C29H52O8

Molecular Weight: 528.7 g/mol

Pentaerythritol Tetrahexanoate - 7445-47-8

CAS No. 7445-47-8
Product Name Pentaerythritol Tetrahexanoate
Molecular Formula C29H52O8
Molecular Weight 528.7 g/mol
IUPAC Name [3-hexanoyloxy-2,2-bis(hexanoyloxymethyl)propyl] hexanoate
Standard InChI InChI=1S/C29H52O8/c1-5-9-13-17-25(30)34-21-29(22-35-26(31)18-14-10-6-2,23-36-27(32)19-15-11-7-3)24-37-28(33)20-16-12-8-4/h5-24H2,1-4H3
Standard InChIKey AOZDHFFNBZAHJF-UHFFFAOYSA-N
SMILES CCCCCC(=O)OCC(COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC
Canonical SMILES CCCCCC(=O)OCC(COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC
Synonyms Hexanoic Acid 1,1’-[2,2-Bis[[(1-oxohexyl)oxy]methyl]-1,3-propanediyl] Ester;
PubChem Compound 4652589
Last Modified Nov 11 2021
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